Site-Selectivity Hierarchy in Suzuki-Miyaura Cross-Coupling: C5-Br as the First Reactive Position
In N-protected tribromopyrazoles, the Suzuki-Miyaura reaction with one equivalent of arylboronic acid proceeds with excellent site-selectivity for the 5-position, yielding 5-aryl-3,4-dibromopyrazoles as the exclusive product. The 4-position bromine is the least reactive and undergoes coupling only as the third sequential step after both the 5- and 3-positions have reacted [1]. This hierarchy means that a 5-bromo-THP-pyrazole building block enables predictable, first-stage diversification at C5, whereas the 4-bromo regioisomer (CAS 1040377-02-3) resists coupling until later stages, fundamentally constraining synthetic strategy .
| Evidence Dimension | Order of reactivity in Suzuki-Miyaura coupling of polybrominated N-protected pyrazoles |
|---|---|
| Target Compound Data | C5-Br reacts first (first coupling step, one equivalent ArB(OH)₂ → 5-aryl-3,4-dibromopyrazole exclusively) |
| Comparator Or Baseline | C4-Br (4-bromo regioisomer, CAS 1040377-02-3): reacts third; C3-Br: reacts second |
| Quantified Difference | C5 > C3 > C4 in reactivity order; 5-bromo reacts with complete site-selectivity under stoichiometric control |
| Conditions | N-protected tribromopyrazole substrates; Pd(PPh₃)₄ catalyst; arylboronic acids; THF or dioxane; 80–100 °C; reported in Tetrahedron 2011 and Synlett 2010 |
Why This Matters
Procurement of the 5-bromo isomer is mandatory if the synthetic route requires first-stage diversification at C5; the 4-bromo isomer cannot serve as a drop-in replacement because it would force C5 and C3 to be elaborated first, potentially incompatible with the target molecule's substitution pattern.
- [1] Khera RA, et al. Suzuki–Miyaura reactions of N-protected tribromopyrazoles. Efficient and site-selective synthesis of 3,4,5-triaryl-pyrazoles, 3,5-diaryl-4-bromopyrazoles and 5-aryl-3,4-dibromopyrazoles. Tetrahedron, 2011, 67, 5242–5250. View Source
